1,10-Diphenyldecane-1,3,8,10-tetrone

• CAS No.: 61551-94-8
• Molecular Formula: C22H22O4
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 1,10-diphenyldecane-1,3,8,10-tetrone
• InChI: InChI=1S/C22H22O4/c23-19(15-21(25)17-9-3-1-4-10-17)13-7-8-14-20(24)16-22(26)18-11-5-2-6-12-18/h1-6,9-12H,7-8,13-16H2
• InChI Key: VHLQKIOHUNHEHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CC(=O)CCCCC(=O)CC(=O)C2=CC=CC=C2

Description

1,10-Diphenyldecane-1,3,8,10-tetrone is a polyketone compound characterized by a linear decane backbone with phenyl groups at the terminal positions (1 and 10) and ketone functionalities at positions 1, 3, 8, and 10.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,10-Diphenyldecane-1,3,8,10-tetrone can be synthesized through a multi-step organic synthesis process. One common method involves the condensation of benzaldehyde with a suitable diketone precursor under acidic or basic conditions, followed by oxidation to introduce the ketone functionalities .

Industrial Production Methods: Industrial production of 1,10-diphenyldecane-1,3,8,10-tetrone typically involves large-scale organic synthesis techniques, utilizing readily available starting materials and optimizing reaction conditions to maximize yield and purity. The process may include steps such as distillation, recrystallization, and chromatography for purification .

Chemical Reactions Analysis

Types of Reactions: 1,10-Diphenyldecane-1,3,8,10-tetrone undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can convert the ketone groups to alcohols or other reduced forms.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Electrophilic aromatic substitution reactions typically involve reagents like halogens (Cl2, Br2) and nitrating agents (HNO3/H2SO4).

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or aldehydes, while reduction can produce alcohols .

Scientific Research Applications

1,10-Diphenyldecane-1,3,8,10-tetrone has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound’s structural features make it a candidate for studying enzyme interactions and metabolic pathways.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1,10-diphenyldecane-1,3,8,10-tetrone exerts its effects involves interactions with molecular targets such as enzymes and receptors. The compound’s ketone functionalities allow it to participate in nucleophilic addition and other reactions, influencing biological pathways and processes .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Tetrone Derivatives

Compound Name	Molecular Structure & Key Features	Applications	Key Properties & References
1,10-Diphenyldecane-1,3,8,10-tetrone	Linear decane backbone with phenyl termini and four ketones.	Hypothesized: Polymer precursors, ligands.	High polarity due to ketones; potential thermal stability.
Pigment Red 179 (CI 71130)	Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10-tetrone core with methyl substituents.	Organic pigments for inks, plastics, coatings.	High lightfastness, heat resistance .
PDINO	2,9-Bis[3-(dimethyloxidoamino)propyl]anthra-diisoquinoline tetrone.	Electron transport layer in organic solar cells.	Enhanced solubility, electron mobility .
Pigment Violet 29 (PV29)	Anthra-diisoquinoline tetrone with fused aromatic system.	Industrial pigments, automotive coatings.	Excellent durability, carcinogenicity concerns .
Dibromo-perylo-dipyran-tetrone	Brominated perylo[3,4-cd:9,10-c'd']dipyran-1,3,8,10-tetrone.	Specialized materials (e.g., OLEDs, sensors).	Increased molecular weight (550.109 g/mol), halogenated stability .
1,15-Diphenylpentadecane-3,5,11,13-tetrone	Longer pentadecane chain with phenyl termini and four ketones.	Research applications (limited data).	Extended alkyl chain may lower melting point compared to decane analog .

Key Structural and Functional Differences

Backbone Length and Rigidity: The decane backbone of 1,10-Diphenyldecane-1,3,8,10-tetrone contrasts with the fused aromatic systems of Pigment Red 179 and PV27. This linear structure likely reduces conjugation, limiting its utility in colorant applications but enhancing flexibility for polymer integration. PDINO’s anthra-diisoquinoline core provides rigidity, favoring charge transport in solar cells .

Substituent Effects: Bulky groups (e.g., PDINO’s dimethyloxidoamino side chains) improve solubility and interfacial properties in electronic devices . Halogenation in dibromo-perylo-dipyran-tetrone enhances stability for high-performance materials .

Applications: Pigments: Pigment Red 179 and PV29 are optimized for coloration due to extended π-conjugation . Electronics: PDINO and brominated derivatives leverage substituents for charge transport or stability . Hypothetical Uses for 1,10-Diphenyldecane-1,3,8,10-tetrone: Potential as a crosslinking agent in polymers or a metal-chelating ligand, though experimental validation is needed.

Research Findings and Data Gaps

• Thermal Stability : Pigment Red 179 and PV29 exhibit superior thermal resistance (>300°C), critical for industrial coatings . The linear tetrone may have lower stability due to fewer aromatic rings.
• Solubility: PDINO’s polar substituents enable processing in organic solvents, whereas unmodified tetrones (e.g., 1,10-Diphenyldecane-1,3,8,10-tetrone) may require specialized solvents .